Cas no 1354486-69-3 ((2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid)
(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- (2R,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2,4,5-trichlorophenoxy)pyrrolidine-2-carboxylic acid
- (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid
-
- Inchi: 1S/C16H18Cl3NO5/c1-16(2,3)25-15(23)20-7-8(4-12(20)14(21)22)24-13-6-10(18)9(17)5-11(13)19/h5-6,8,12H,4,7H2,1-3H3,(H,21,22)/t8-,12-/m1/s1
- InChI Key: QKFJCRWBCXAUNP-PRHODGIISA-N
- SMILES: ClC1C=C(C(=CC=1O[C@H]1CN(C(=O)OC(C)(C)C)[C@@H](C(=O)O)C1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 513
- Topological Polar Surface Area: 76.1
(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S040365-125mg |
(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid |
1354486-69-3 | 125mg |
$ 230.00 | 2022-06-03 | ||
| TRC | S040365-250mg |
(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid |
1354486-69-3 | 250mg |
$ 375.00 | 2022-06-03 |
(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid
Introduction to (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid (CAS No. 1354486-69-3)
(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1354486-69-3, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a pyrrolidine core and multiple functional groups, make it a versatile building block for drug discovery and development.
The compound's stereochemistry, specifically the (2S,4S) configuration, is crucial for its biological activity. The stereochemical purity of this compound is essential for ensuring the efficacy and safety of any drug candidates derived from it. In recent years, there has been a growing interest in the use of chiral auxiliaries and protecting groups to enhance the selectivity and yield of synthetic pathways. The tert-butoxycarbonyl (Boc) group in this compound serves as an effective protecting group for the carboxylic acid moiety, allowing for selective modifications at other positions without unwanted side reactions.
2,4,5-trichlorophenoxy group is another significant feature of this compound. This moiety is known for its ability to interact with biological targets in a specific manner, making it valuable in the design of enzyme inhibitors and other therapeutic agents. The chlorine atoms in this group contribute to the lipophilicity and binding affinity of the compound, which are critical factors in drug design. Recent studies have demonstrated that compounds containing trichlorophenyl groups exhibit potent activity against various biological targets, including kinases and transcription factors.
The pyrrolidine ring in (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid provides a rigid scaffold that can be further modified to achieve specific biological properties. Pyrrolidine derivatives are well-known for their role in pharmaceuticals due to their ability to mimic natural amino acids and interact with biological macromolecules. The presence of multiple chiral centers in this compound allows for the exploration of different stereoisomers, each with potentially unique pharmacological profiles.
In the context of drug discovery, this compound has been used as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have utilized it to develop inhibitors targeting specific enzymes involved in cancer metabolism. The pyrrolidine core and trichlorophenyl group provide a framework that can be modified to enhance binding affinity and selectivity against these enzymes. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound may have therapeutic potential.
The use of computational methods has also been instrumental in understanding the structural and functional properties of (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided the design of more effective derivatives with improved pharmacokinetic properties. Additionally, virtual screening methods have been used to identify potential drug candidates derived from this compound that may exhibit enhanced activity against specific diseases.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Protecting group strategies are particularly important due to the presence of multiple functional groups that can undergo unwanted reactions. Recent advances in synthetic methodology have enabled more efficient and scalable production of this intermediate. For example, asymmetric synthesis techniques have been employed to achieve high enantiomeric purity without resorting to expensive chiral catalysts.
The applications of (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid extend beyond drug discovery into materials science and industrial chemistry. Its unique structural features make it a valuable building block for designing novel polymers and functional materials. These materials may find applications in various industries, including electronics and biotechnology. The versatility of this compound underscores its importance as a chemical intermediate with broad utility.
In conclusion, (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique stereochemistry and functional groups make it an ideal candidate for developing novel bioactive molecules. As research continues to uncover new applications for this compound,its importance is likely to grow further,driving innovation across multiple scientific disciplines.
1354486-69-3 ((2S,4S)-1-(tert-Butoxycarbonyl)-4-(2,4,5-trichlorophenoxy)-2-pyrrolidinecarboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)